Cas no 1805399-50-1 (Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromomethyl group, difluoromethyl substituent, and hydroxyl functionality—enable selective modifications, making it valuable for constructing complex heterocyclic frameworks. The presence of both electrophilic (bromomethyl) and nucleophilic (hydroxyl) sites facilitates diverse derivatization pathways, while the difluoromethyl group enhances metabolic stability in bioactive molecules. The ethyl ester moiety further improves solubility and reactivity in cross-coupling reactions. This compound is particularly useful in medicinal chemistry for developing fluorinated analogs, leveraging the difluoromethyl group's role in modulating lipophilicity and bioavailability. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate structure

1805399-50-1 structure

Product Name:Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

CAS No:1805399-50-1

MF:C₁₀H₁₀BrF₂NO₃

MW:310.092109203339

CID:4890020

Update Time:2025-06-14

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate
- Inchi： 1S/C10H10BrF2NO3/c1-2-17-10(16)6-3-5(4-11)7(8(12)13)9(15)14-6/h3,8H,2,4H2,1H3,(H,14,15)
- InChI Key： SCIUSOMYEQKYQW-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C(=O)OCC)NC(C=1C(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 404
XLogP3: 1.4
Topological Polar Surface Area: 55.4

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029026660-250mg	Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate	1805399-50-1	95%	250mg	$1,009.40	2022-04-01
Alichem	A029026660-500mg	Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate	1805399-50-1	95%	500mg	$1,735.55	2022-04-01
Alichem	A029026660-1g	Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate	1805399-50-1	95%	1g	$2,981.85	2022-04-01

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Additional information on Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

Comprehensive Overview of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate (CAS No. 1805399-50-1)

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate (CAS No. 1805399-50-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, a difluoromethyl group, and a hydroxypyridine core, making it a versatile intermediate for synthetic chemistry. Its molecular structure is optimized for further derivatization, enabling researchers to explore novel bioactive molecules.

The growing interest in fluorinated compounds and heterocyclic building blocks has positioned this compound as a valuable tool in drug discovery. Recent trends highlight the demand for difluoromethylated pyridines, particularly in the development of kinase inhibitors and antimicrobial agents. With its CAS No. 1805399-50-1, this compound is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the bromomethyl group offers excellent reactivity for nucleophilic substitution reactions, while the difluoromethyl moiety enhances metabolic stability—a critical factor in medicinal chemistry. Researchers often inquire about its solubility, stability under various conditions, and compatibility with cross-coupling reactions, which are addressed in technical datasheets provided by suppliers.

In agrochemical applications, Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate serves as a precursor for herbicides and fungicides. The pyridine scaffold is known for its bioactivity, and the introduction of fluorine atoms improves target binding and environmental persistence. This aligns with the industry's focus on sustainable crop protection and low-ecotoxicity formulations.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm purity and structural integrity. Its melting point and storage recommendations are also frequently queried by laboratory personnel, emphasizing the need for precise handling protocols.

As the pharmaceutical industry shifts toward fragment-based drug design, the demand for multifunctional intermediates like CAS No. 1805399-50-1 continues to rise. Its compatibility with high-throughput screening workflows and click chemistry further expands its utility. Suppliers often highlight its role in library synthesis for hit-to-lead optimization.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, proper waste disposal procedures for halogenated compounds must be followed. The compound's biodegradability and ecotoxicological profile are subjects of ongoing study, particularly in alignment with green chemistry principles.

In summary, Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate (CAS No. 1805399-50-1) represents a critical intersection of structural innovation and practical applicability in modern chemistry. Its multifaceted reactivity and alignment with industry trends ensure its continued prominence in research publications and patent applications worldwide.